Cas no 5411-52-9 (Benzene,1,2,3-triiodo-4-methyl-5-nitro-)

• Product Name: Benzene,1,2,3-triiodo-4-methyl-5-nitro-
• CAS No: 5411-52-9
• MF: C₇H₄I₃NO₂
• MW: 514.825578689575
• CID: 385220
• PubChem ID: 223369
• Update Time: 2025-04-19

Benzene,1,2,3-triiodo-4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3-triiodo-4-methyl-5-nitro-
• 1,2,3-triiodo-4-methyl-5-nitrobenzene
• 2,3,4-triiodo-6-nitro-toluene
• 2,3,4-Trijod-6-nitro-toluol
• 4,5,6-triiodo-2-nitrotoluene
• AC1L5CI8
• AC1Q4PDX
• AG-K-78848
• AR-1B5288
• CTK4J9657
• KST-1B6333
• NSC10982
• NSC 10982
• 5411-52-9
• NSC-10982
• DTXSID50278994

• Inchi： 1S/C7H4I3NO2/c1-3-5(11(12)13)2-4(8)7(10)6(3)9/h2H,1H3
• InChI Key： QLIAWQQDEBDNOF-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(=C1C)[N+](=O)[O-])I)I

Computed Properties

• Exact Mass: 514.73622
• Monoisotopic Mass: 514.738
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 2.801
• Boiling Point: 410.7°C at 760 mmHg
• Flash Point: 202.2°C
• Refractive Index: 1.769
• PSA: 43.14